Cas no 76801-93-9 (5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide)

5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide is a triiodinated benzene derivative with high radiopacity, commonly used as a contrast agent in medical imaging. Its hydrophilic dihydroxypropyl groups enhance solubility and biocompatibility, while the iodine atoms provide excellent X-ray attenuation. The compound exhibits low toxicity and stable pharmacokinetics, making it suitable for diagnostic applications.
5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide structure
76801-93-9 structure
Product Name:5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
CAS No:76801-93-9
MF:C14H18I3N3O6
MW:705.022640705109
MDL:MFCD08063355
CID:59826
PubChem ID:10395011
Update Time:2025-06-17

5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-N1,N3-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide
    • 5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
    • 1,3-Benzenedicarboxamide, 5-amino-N1,N3-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-
    • 5-( ACETYLAMIDO) ¨C N,N' ¨C BIS (2,3-DIHYDROXYPROPYL)-2,4,6-TRIIODO-1,3-BENZENEDICARBOXAMIDE
    • 5-amino-1-N,3-N-bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-1,3-dicarboxamide
    • 5-Amino-N,N`-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenediformamide
    • 5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1, 3-benzenedicarboxamide
    • 5-AMINO-N,N'-BIS(2,3-DIHYDROXYPROPYL)-2,4,6-TRIIODO-1,3-BENZENEDICARBOXAMIDE
    • 5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenediformamide
    • 5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-1,3-dicarboxamide
    • 5-Amino-N,N′-bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-1,3-dicarboxamide
    • 5-Amino-N,N′-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide
    • 1,3-Benzenedicarboxamide,5-amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo- (9CI)
    • 3,5-Bis(2,3-dihydroxypropylaminocarbonyl)-2,4,6-triiodoaniline
    • 5-Amino-2,4,6-triiodo-N,N'-bis(2,3-dihydroxypropyl)isophthalamide
    • 5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide
    • 1,3-Benzenedicarboxamide, 5-amino-N1,N3-bis(2,3-dihydroxypropyl)
    • A838834
    • AC-2655
    • CS-0149660
    • 76801-93-9
    • IOHEXOL IMPURITY J [EP IMPURITY]
    • UNII-5046WWA5VH
    • (+/-)-5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-1,3-dicarboxamide
    • SCHEMBL619959
    • SY002417
    • DTXSID90998124
    • NS00006208
    • Q27260752
    • C14H18I3N3O6
    • 5-Amino-N,N inverted exclamation mark -bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
    • Q-101937
    • FT-0641609
    • BCP26337
    • 5-Amino-N,N`-Bis(2,3-Dihydroxypropyl)-2,4,6-Triiodo-1,3-Benzenedicarboxamide
    • 5-amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisopthalamide
    • MFCD08063355
    • AKOS015900512
    • 5-amino-N,N'-bis-(2,3-dihydroxypropyl)-2,4,6-triiodoisophtalamide
    • AS-15824
    • Iohexol impurity J [EP]
    • 5046WWA5VH
    • KAEGSAWWVYMWIQ-UHFFFAOYSA-N
    • 5-amino-2,4,6-triiodo-N,N'-bis(2,3-dihydroxypropyl)-isophthalamide
    • DB-029057
    • 5-Amino-N,Na(2)-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide
    • HY-W097018
    • Iohexol Intermediate
    • Iomeprol intermediate-1
    • MDL： MFCD08063355
    • Inchi： 1S/C14H18I3N3O6/c15-9-7(13(25)19-1-5(23)3-21)10(16)12(18)11(17)8(9)14(26)20-2-6(24)4-22/h5-6,21-24H,1-4,18H2,(H,19,25)(H,20,26)
    • InChI Key： KAEGSAWWVYMWIQ-UHFFFAOYSA-N
    • SMILES： IC1C(=C(C(=C(C=1C(NCC(CO)O)=O)I)N)I)C(NCC(CO)O)=O

Computed Properties

  • Exact Mass: 704.83300
  • Monoisotopic Mass: 704.8330g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 165
  • XLogP3: -0.9

Experimental Properties

  • Color/Form: 肉色结晶粉末
  • Density: 2.386
  • Melting Point: 195 ºC (dec.)
  • Boiling Point: 684.9°C at 760 mmHg
  • Flash Point: 368.021°C
  • Refractive Index: 1.756
  • PSA: 165.14000
  • LogP: 0.61160

5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide Security Information

5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A601920-10mg
5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
 76801-93-9
10mg
 $ 68.00 2023-09-08
TRC
A601920-25mg
5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
 76801-93-9
25mg
 $ 108.00 2023-04-19
TRC
A601920-50mg
5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
 76801-93-9
50mg
 $ 132.00 2023-09-08
TRC
A601920-100mg
5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
 76801-93-9
100mg
 $ 167.00 2023-04-19
TRC
A601920-250mg
5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
 76801-93-9
250mg
 $ 218.00 2023-09-08
TRC
A601920-2.5g
5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
 76801-93-9
2.5g
 $ 1211.00 2023-04-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A189203-5g
5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
 76801-93-9 97%
5g
 ¥210.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A189203-100g
5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
 76801-93-9 97%
100g
 ¥1606.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A189203-25g
5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
 76801-93-9 97%
25g
 ¥525.90 2023-09-04
Alichem
A019149900-25g
5-Amino-N1,N3-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide
 76801-93-9 98%
25g
 $273.00 2023-09-01

5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:76801-93-9)5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
Order Number:A838834
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:44
Price ($):313.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:76801-93-9)5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
Order Number:sfd999
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:76801-93-9)
Order Number:SFD2194
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:76801-93-9)5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
Order Number:LE5484;LE5677078
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com

5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide Related Literature

Related Categories

76801-93-9 (5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:76801-93-9)5-Amino-N,N’-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
A838834
Purity:99%
Quantity:500g
Price ($):313.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:76801-93-9)5-Amino-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
sfd999
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email